Cas no 1263283-11-9 (1-methyl-2-(3-piperidinyl)-1H-benzimidazole dihydrochloride)

• Product Name: 1-methyl-2-(3-piperidinyl)-1H-benzimidazole dihydrochloride
• CAS No: 1263283-11-9
• MF: C₁₃H₁₈ClN₃
• MW: 251.755121707916
• MDL: MFCD17676868
• CID: 4584083
• Update Time: 2025-05-20

1-methyl-2-(3-piperidinyl)-1H-benzimidazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(piperidin-3-yl)-1H-benzo[d]imidazole dihydrochloride
• 1-methyl-2-(3-piperidinyl)-1H-benzimidazole dihydrochloride

• MDL： MFCD17676868
• Inchi： 1S/C13H17N3.ClH/c1-16-12-7-3-2-6-11(12)15-13(16)10-5-4-8-14-9-10;/h2-3,6-7,10,14H,4-5,8-9H2,1H3;1H
• InChI Key： VSTIRYJBUDYXTP-UHFFFAOYSA-N
• SMILES： CN1C2=CC=CC=C2N=C1C1CNCCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1

1-methyl-2-(3-piperidinyl)-1H-benzimidazole dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-methyl-2-(3-piperidinyl)-1H-benzimidazole dihydrochloride

Introduction to 1-methyl-2-(3-piperidinyl)-1H-benzimidazole dihydrochloride (CAS No: 1263283-11-9)

1-methyl-2-(3-piperidinyl)-1H-benzimidazole dihydrochloride is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and diverse potential applications. This compound, identified by the CAS number 1263283-11-9, belongs to the benzimidazole class of heterocyclic aromatic compounds, which have long been recognized for their pharmacological properties. The presence of a methyl group and a piperidine substituent in its structure imparts unique chemical and biological characteristics, making it a subject of intense interest in drug discovery and development.

The molecular framework of 1-methyl-2-(3-piperidinyl)-1H-benzimidazole dihydrochloride consists of a benzimidazole core, which is flanked by a methyl group at the 1-position and a 3-piperidinyl moiety at the 2-position. The dihydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations. This structural configuration not only contributes to its stability but also influences its interactions with biological targets, making it a promising candidate for further exploration.

In recent years, there has been growing interest in benzimidazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in treating various diseases, including cancer, infectious disorders, and neurological conditions. The 1-methyl-2-(3-piperidinyl)-1H-benzimidazole dihydrochloride molecule exhibits properties that make it particularly attractive for medicinal chemistry research. Its ability to modulate enzyme activity and interact with specific protein targets has been highlighted in several preliminary studies.

One of the most compelling aspects of this compound is its interaction with DNA intercalation mechanisms. Benzimidazole derivatives are well-known for their capacity to insert themselves between DNA base pairs, thereby influencing DNA replication and transcription processes. The structural features of 1-methyl-2-(3-piperidinyl)-1H-benzimidazole dihydrochloride, particularly the piperidine ring, may enhance its ability to bind to DNA and disrupt the function of essential cellular processes in pathogens or cancer cells. This property has sparked considerable interest among researchers seeking novel therapeutic agents.

Moreover, the compound's affinity for certain enzymes has been observed in preclinical studies. For instance, it has shown potential in inhibiting kinases and other enzymes involved in signal transduction pathways. These pathways are critical in regulating cell growth, differentiation, and survival, making them key targets for therapeutic intervention. The ability of 1-methyl-2-(3-piperidinyl)-1H-benzimidazole dihydrochloride to modulate these pathways could lead to the development of new treatments for diseases such as cancer and inflammatory disorders.

The synthesis of 1-methyl-2-(3-piperidinyl)-1H-benzimidazole dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions play a crucial role in constructing the desired molecular framework. These synthetic strategies not only highlight the compound's complexity but also demonstrate the advancements in pharmaceutical chemistry that enable the production of such intricate molecules.

Recent research has also explored the pharmacokinetic properties of 1-methyl-2-(3-piperidinyl)-1H-benzimidazole dihydrochloride. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its efficacy and safety profile. Studies have indicated that this compound exhibits favorable solubility and stability characteristics, which are critical factors for drug formulation. Additionally, preliminary toxicity studies have shown that it demonstrates acceptable levels of safety at relevant concentrations, paving the way for further clinical investigations.

The potential applications of 1-methyl-2-(3-piperidinyl)-1H-benzimidazole dihydrochloride extend beyond traditional therapeutic areas. Researchers are exploring its utility in diagnostic imaging techniques, where benzimidazole derivatives can serve as contrast agents due to their ability to bind to biological tissues. Furthermore, its interaction with metal ions has been investigated for applications in catalysis and material science. These diverse applications underscore the versatility of this compound and highlight its importance as a research tool.

In conclusion,1-methyl-2-(3-piperidinyl)-1H-benzimidazole dihydrochloride (CAS No: 1263283-11-9) represents a promising entity in pharmaceutical chemistry with multifaceted applications. Its unique structural features, coupled with its demonstrated biological activities, make it an attractive candidate for further research and development. As scientists continue to unravel its potential benefits, this compound is poised to contribute significantly to advancements in medicine and related fields.